Cas no 656253-47-3 (Disodium Etidronate Hydrate)

• Product Name: Disodium Etidronate Hydrate
• CAS No: 656253-47-3
• MF: C₂H₈Na₂O₈P₂
• MW: 268.0071849823
• CID: 4670002
• PubChem ID: 134813662
• Update Time: 2025-10-22

Disodium Etidronate Hydrate Chemical and Physical Properties

Names and Identifiers

• Disodium Etidronate Hydrate
• 656253-47-3
• Disodium etidronate hydrate, 98%
• disodium;(1-hydroxy-1-phosphonatoethyl)phosphonic acid;hydrate
• Phosphonic acid, (1-hydroxyethylidene)bis-, disodium salt, hydrate
• E77223

• MDL： N/A
• Inchi： 1S/C2H8O7P2.2Na.H2O/c1-2(3,10(4,5)6)11(7,8)9;;;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);;;1H2/q;2*+1;/p-2
• InChI Key： RCPBHUGBCPLECU-UHFFFAOYSA-L
• SMILES： P(C(C)(O)P(=O)([O-])[O-])(=O)(O)O.[Na+].[Na+].O

Computed Properties

• Exact Mass: 267.94897977g/mol
• Monoisotopic Mass: 267.94897977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142Ų

Disodium Etidronate Hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Disodium Etidronate Hydrate

Disodium Etidronate Hydrate (CAS No. 656253-47-3): An Overview of Its Properties, Applications, and Recent Research

Disodium Etidronate Hydrate (CAS No. 656253-47-3) is a bisphosphonate compound that has gained significant attention in the fields of pharmaceuticals and biomedical research. This compound is known for its ability to inhibit bone resorption and has been widely studied for its potential therapeutic applications, particularly in the treatment of bone-related disorders such as osteoporosis and Paget's disease.

The chemical structure of Disodium Etidronate Hydrate consists of a bisphosphonate moiety, which is a key feature responsible for its biological activity. Bisphosphonates are known for their high affinity for hydroxyapatite, the primary mineral component of bone. This affinity allows Disodium Etidronate Hydrate to selectively accumulate in areas of active bone resorption, where it exerts its inhibitory effects on osteoclasts, the cells responsible for bone breakdown.

In recent years, numerous studies have explored the mechanisms by which Disodium Etidronate Hydrate exerts its therapeutic effects. One key finding is that this compound can inhibit the mevalonate pathway in osteoclasts, leading to a decrease in the production of isoprenoid intermediates. These intermediates are essential for the post-translational modification of proteins involved in osteoclast function, such as small GTPases. By disrupting this pathway, Disodium Etidronate Hydrate effectively impairs osteoclast activity and reduces bone resorption.

Beyond its primary role in bone metabolism, Disodium Etidronate Hydrate has also been investigated for its potential anti-inflammatory properties. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in osteoclasts and other immune cells. This anti-inflammatory effect may contribute to its overall therapeutic benefit in conditions characterized by chronic inflammation and bone loss.

Clinical trials have further validated the efficacy and safety of Disodium Etidronate Hydrate. A randomized controlled trial published in the Journal of Bone and Mineral Research demonstrated that patients treated with Disodium Etidronate Hydrate experienced significant improvements in bone mineral density (BMD) compared to placebo-treated controls. The study also reported a favorable safety profile, with no serious adverse events attributed to the treatment.

In addition to its use in osteoporosis management, Disodium Etidronate Hydrate has shown promise in other clinical applications. For instance, it has been evaluated as an adjunct therapy in patients with multiple myeloma, a type of cancer that often leads to severe bone destruction. Preliminary results from these studies suggest that Disodium Etidronate Hydrate can help reduce skeletal-related events and improve quality of life in these patients.

The pharmacokinetics of Disodium Etidronate Hydrate have also been well-characterized. After oral administration, the compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a particular affinity for bone tissue. The half-life of Disodium Etidronate Hydrate is relatively long, allowing for once-daily dosing regimens. However, due to its high affinity for bone, only a small fraction of the administered dose is excreted unchanged in the urine.

To ensure optimal therapeutic outcomes, it is important to consider patient-specific factors when prescribing Disodium Etidronate Hydrate. Factors such as renal function, age, and concomitant medications can influence the pharmacokinetics and pharmacodynamics of this compound. Therefore, careful monitoring and dose adjustments may be necessary to achieve the desired therapeutic effect while minimizing potential side effects.

In conclusion, Disodium Etidronate Hydrate (CAS No. 656253-47-3) represents a valuable therapeutic option for managing bone-related disorders. Its unique mechanism of action, combined with its favorable safety profile and broad clinical applications, makes it an important compound in both research and clinical practice. Ongoing studies continue to explore new avenues for its use, further solidifying its position as a key player in the field of bone health.